Cas no 2253750-91-1 (2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience, while the methanesulfonylmethyl and chloro substituents provide versatility for further functionalization. The tetramethyl substitution on the borolane ring improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise boronation is required. Its high purity and consistent performance make it a reliable choice for constructing complex aryl-aryl bonds in target molecules.

2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

2253750-91-1 structure

Product Name:2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:2253750-91-1

MF:C₁₄H₂₀BClO₄S

MW:330.635202407837

CID:5071026

Update Time:2025-10-30

2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-[3-CHLORO-4-(METHANESULFONYLMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- 2-[3-chloro-4-(methylsulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Inchi： 1S/C14H20BClO4S/c1-13(2)14(3,4)20-15(19-13)11-7-6-10(12(16)8-11)9-21(5,17)18/h6-8H,9H2,1-5H3
- InChI Key： UBTZHNKJBMUPHX-UHFFFAOYSA-N
- SMILES： ClC1=C(CS(C)(=O)=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

Exact Mass: 330.0863881 g/mol
Monoisotopic Mass: 330.0863881 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 470
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61
Molecular Weight: 330.6

2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247639-1g	2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2253750-91-1	98%	1g	￥9009	2023-04-14
A2B Chem LLC	AZ93385-250mg	2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2253750-91-1	98%	250mg	$249.00	2024-04-20
A2B Chem LLC	AZ93385-1g	2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2253750-91-1	98%	1g	$608.00	2024-04-20

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Related Categories

Additional information on 2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No: 2253750-91-1)

The compound 2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS number 2253750-91-1, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

Recent studies have highlighted the importance of this compound in the development of novel materials with tailored electronic properties. The presence of the dioxaborolane ring system and the substituted phenyl group with a methanesulfonylmethyl moiety introduces unique electronic characteristics that make this compound a promising candidate for applications in optoelectronics and semiconducting materials.

The synthesis of 2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions and ring-forming processes.

In terms of applications, this compound has shown potential in the development of advanced polymers and composites. Its ability to act as a precursor for forming stable covalent networks has been explored in recent studies. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been investigated by several research groups.

The structural features of this compound also make it a valuable tool in drug discovery efforts. The combination of a chlorophenyl group and a methanesulfonylmethyl substituent provides opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on evaluating its potential as a lead compound in the development of new therapeutic agents.

In conclusion, the compound 2-[3-Chloro-4-(methanesulfonylmethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No: 2253750-91-1) represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a subject of ongoing research and development.